Cas no 86234-45-9 (N4-Benzoyl-3'-deoxy-5'-O-DMT-cytidine)

• Product Name: N4-Benzoyl-3'-deoxy-5'-O-DMT-cytidine
• CAS No: 86234-45-9
• MF: C₃₇H₃₅N₃O₇
• MW: 633.68970990181
• CID: 708372
• PubChem ID: 13558990
• Update Time: 2024-10-26

N4-Benzoyl-3'-deoxy-5'-O-DMT-cytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-3'-deoxy- (9CI)
• N-[1-[(2R,3R,5S)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• N4-BENZOYL-3'-DEOXY-5'-O-DMT-CYTIDINE
• N4-BENZOYL-5'-O-(DIMETHOXYTRITYL)-3'-DEOXYCYTIDINE
• N4-Benzoyl-3A'A inverted exclamation markA'A-deoxy-5A'A inverted exclamation markA'A-O-DMT-D-cytidine
• N4-benzoyl-5'-O-dimethoxytrityl-3'-deoxycytidine
• N4-benzoyl-5'-O-dimethoxytrityl-3'-deoxyribicytidine
• N-(1-((2R,3R,5S)-5-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• N4-BENZOYL-5-O-(DIMETHOXYTRITYL)-3-DEOXYCYTIDINE
• N-Benzoyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-3'-deoxycytidine
• W-203963
• 86234-45-9
• N-[1-[(2R,3R,5S)-5-[[bis(4-methoxyphenyl)-phenyl-methoxy]methyl]-3-hydroxy-tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]benzamide
• N-Benzoyl-5'-O-(dimethoxytrityl)-3'-deoxycytidine
• N4-Benzoyl-3'-deoxy-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-cytidine
• DTXSID30543839
• DA-75938
• N4-Benzoyl-3'-deoxy-5'-O-DMT-cytidine

• Inchi： 1S/C37H35N3O7/c1-44-29-17-13-27(14-18-29)37(26-11-7-4-8-12-26,28-15-19-30(45-2)20-16-28)46-24-31-23-32(41)35(47-31)40-22-21-33(39-36(40)43)38-34(42)25-9-5-3-6-10-25/h3-22,31-32,35,41H,23-24H2,1-2H3,(H,38,39,42,43)/t31-,32+,35+/m0/s1
• InChI Key： MLWDHTFLSLDJPV-GTXBZULCSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@@H]1C[C@@H](O)[C@H](N2C=CC(NC(C3C=CC=CC=3)=O)=NC2=O)O1

Computed Properties

• Exact Mass: 633.24800
• Monoisotopic Mass: 633.24750046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 47
• Rotatable Bond Count: 11
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 121.14000
• LogP: 5.24290